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Compound of Interest

Compound Name: Dicyclohexyl azelate

Cat. No.: B15342583

For Researchers, Scientists, and Formulation Professionals

These application notes provide a comprehensive overview of the use of Dicyclohexyl Azelate
as a high-performance, non-phthalate plasticizer in the formulation of advanced coatings and
adhesives. The information presented is intended to guide researchers and formulation
chemists in leveraging the unique properties of this compound to enhance product
performance, particularly in applications requiring superior flexibility, durability, and thermal
stability.

Introduction to Dicyclohexyl Azelate

Dicyclohexyl azelate is the diester of azelaic acid and cyclohexanol. Its chemical structure,
featuring a linear C9 dicarboxylic acid backbone and two cycloaliphatic ester groups, imparts a
unique combination of properties. It is recognized as an excellent cold-resistant plasticizer with
good compatibility with a variety of polymers. Unlike traditional phthalate plasticizers,
dicyclohexyl azelate offers a favorable toxicological profile, making it a suitable candidate for
applications with stringent regulatory requirements.

Key Attributes:

o Excellent Low-Temperature Flexibility: The cyclohexyl groups can inhibit crystallization at low
temperatures, maintaining the flexibility of the polymer matrix.
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» High Permanence: Its relatively high molecular weight and low volatility contribute to reduced
migration and extraction from the cured coating or adhesive, ensuring long-term
performance.

e Good Compatibility: It shows good compatibility with a range of polymers including polyvinyl
chloride (PVC), vinyl copolymers, and cellulose resins.[1]

o Thermal Stability: Azelate esters are known for their good thermal stability.

Applications in Coatings

In the coatings industry, dicyclohexyl azelate can be formulated into various systems to
improve the mechanical properties of the final film. It is particularly beneficial in applications
where the coated substrate is subject to bending, impact, or significant temperature
fluctuations.

Potential applications include:

Automotive refinishing and protective coatings

Flexible plastic and vinyl coatings

Wood and furniture lacquers

Marine and anti-corrosive coatings

Performance Data in a Model Coating Formulation

The following tables summarize the expected performance of dicyclohexyl azelate in a model
acrylic coating formulation. The data is illustrative to demonstrate the anticipated effects of its
incorporation at various concentrations.

Table 1: Effect of Dicyclohexyl Azelate on Mechanical Properties of an Acrylic Coating
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. Mandrel Bend Impact Resistance .

Dicyclohexyl . Pencil Hardness
(ASTM D522, mm (ASTM D2794, inch-

Azelate (wt%) . (ASTM D3363)
pass) Ibs, direct)

0 (Control) 12 40 2H

5 6 80 H

10 3 120 F

15 <3 160 HB

Table 2: Effect of Dicyclohexyl Azelate on Viscosity and Application Properties

] Viscosity .

Dicyclohexyl . Leveling (ASTM Gloss (60°, ASTM
(Brookfield, 25°C,

Azelate (wWt%) P) D4062, scale 0-10) D523)
c

0 (Control) 1500 7 88

5 1350 8 89

10 1200 9 90

15 1050 9 91

Applications in Adhesives

Dicyclohexyl azelate can be a critical component in adhesive formulations, particularly for
flexible substrates or applications requiring a high degree of peel strength and impact
resistance. Its ability to lower the glass transition temperature (Tg) of the polymer matrix results
in a more pliable and durable bond line.

Potential applications include:
o Pressure-sensitive adhesives (PSAS)
» Laminating adhesives for flexible packaging

e Construction adhesives and sealants
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¢ Automotive interior adhesives

Performance Data in a Model Adhesive Formulation

The following tables illustrate the expected performance of dicyclohexyl azelate in a model

polyurethane adhesive formulation. This data is intended to be representative of the functional

benefits of the plasticizer.

Table 3: Effect of Dicyclohexyl Azelate on Adhesion Properties of a Polyurethane Adhesive

. 180° Peel Strength
Dicyclohexyl

T-Peel Strength

Lap Shear Strength

(ASTM D903, (ASTM D1876,
Azelate (wt%) (ASTM D1002, MPa)
N/mm) N/mm)
0 (Control) 2.5 15 3.0
5 3.8 14 4.5
10 5.2 12 6.0
15 6.5 10 7.2

Table 4: Effect of Dicyclohexyl Azelate on Physical Properties of a Polyurethane Adhesive

] Viscosity .

Dicyclohexyl . Shore A Hardness Elongation at
(Brookfield, 25°C,

Azelate (wWt%) P) (ASTM D2240) Break (%)
c

0 (Control) 8000 85 250

5 6500 75 350

10 5000 65 450

15 3800 55 550

Experimental Protocols

The following are detailed methodologies for incorporating and evaluating dicyclohexyl

azelate in coating and adhesive formulations.
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Protocol for Formulation of a Plasticized Acrylic Coating

Preparation of Resin Solution: In a suitable mixing vessel, combine the primary acrylic resin
with the appropriate solvents (e.g., Xxylene, butyl acetate) under agitation until a homogenous
solution is achieved.

Incorporation of Dicyclohexyl Azelate: While maintaining agitation, slowly add the desired
weight percentage of dicyclohexyl azelate to the resin solution. Continue mixing for 15-20
minutes to ensure complete dissolution and uniform distribution.

Addition of Other Additives: Introduce other formulation components such as pigments (if
required, as a pre-dispersed paste), leveling agents, and UV stabilizers. Mix until the
formulation is uniform.

Viscosity Adjustment: Adjust the final viscosity with the recommended solvent blend to meet
the target application viscosity.

Application and Curing: Apply the coating to the desired substrate (e.g., steel panels, plastic
plagues) using a drawdown bar to a specified wet film thickness. Allow the coated panels to
flash off at room temperature for 15 minutes, followed by oven curing at the recommended
temperature and duration for the specific acrylic resin system.

Performance Testing: After the cured films have conditioned for 24 hours at 23 £ 2°C and 50
* 5% relative humidity, perform the required performance tests as outlined in the relevant
ASTM methods (e.g., Mandrel Bend, Impact Resistance, Pencil Hardness).

Protocol for Formulation of a Two-Component
Polyurethane Adhesive

Component A (Polyol Component) Preparation: In a moisture-free mixing vessel, charge the
polyol resin(s). Under agitation and a nitrogen blanket, add the desired weight percentage of
dicyclohexyl azelate. Mix until homogenous. Add other additives such as fillers, rheology
modifiers, and catalysts as required by the formulation, ensuring thorough mixing after each
addition.

Component B (Isocyanate Component) Preparation: The isocyanate component is typically
used as supplied by the manufacturer.
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e Mixing of Components: Combine Component A and Component B in the specified
stoichiometric ratio (e.g., by volume or weight). Mix thoroughly using a speed mixer or a
dual-axis centrifugal mixer for the recommended time to ensure a uniform, air-free mixture.

o Application and Bonding: Apply the mixed adhesive to one of the substrates to be bonded.
Join the second substrate within the open time of the adhesive. Apply uniform pressure to
the bonded assembly and clamp if necessary.

o Curing: Allow the bonded assembly to cure at the recommended temperature and humidity
for the specified duration. Full cure may take several days at ambient conditions.

o Performance Testing: After the full curing period, prepare test specimens for adhesion testing
(e.g., Peel Strength, Lap Shear Strength) according to the relevant ASTM standards.

Visualizations

The following diagrams illustrate the logical workflow for formulation and testing, and the
conceptual relationship between plasticizer concentration and key performance metrics.
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Caption: Experimental workflow for formulation and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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